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Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536

Technical Support Center: Acid Violet 49

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for storing and handling Acid Violet 49.
Below are frequently asked questions, troubleshooting guides, and key technical data to
ensure safe and effective use in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Acid Violet 497

Acid Violet 49 (also known as C.I. Acid Violet 49, Benzyl Violet 4B, or Acid Violet 6B) is a
synthetic, water-soluble dye belonging to the triphenylmethane chemical class.[1] It appears as
a violet powder and is used in various applications, including textile dyeing, paper, inks, and as
a biological stain.[1][2] Its molecular formula is C3zsH40N3NaOeS2.[3][4]

Q2: What are the primary safety concerns associated with Acid Violet 49?

The primary safety concerns are its potential health effects. Acid Violet 49 is suspected of
causing cancer (H351) and is classified by the International Agency for Research on Cancer
(IARC) as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[3][5] Direct
contact may cause skin and eye irritation, and inhalation of dust can irritate the respiratory
tract.[6] Ingestion may lead to gastric disturbances.[6]
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Q3: What personal protective equipment (PPE) should | wear when handling Acid Violet 49
powder?

When handling Acid Violet 49, especially in its powder form, it is crucial to use appropriate
PPE to minimize exposure. This includes:

o Respiratory Protection: A NIOSH/MSHA-approved dust respirator or a half-face respirator
with a combination filter cartridge should be worn, particularly when handling large quantities
or if dust is generated.[7][8][9]

o Hand Protection: Wear suitable chemical-resistant gloves.[6][7]
» Eye Protection: Use safety glasses with side shields or goggles.[7]

» Skin and Body Protection: Wear a lab coat or suitable protective clothing to avoid skin
contact.[6] All handling of the powder should ideally take place in a chemical fume hood.[8]

Q4: What are the recommended storage conditions for Acid Violet 49?

To ensure its stability and safety, Acid Violet 49 should be stored according to the following
guidelines:

Keep the container tightly sealed and in its original packaging.[6][8]

Store in a cool, dry, dark, and well-ventilated place.[6][8] Recommended storage
temperatures can range from <15°C to as low as -20°C under an inert atmosphere for long-
term stability.[5][10][11]

Protect from frost and physical damage.[6][8]

Store locked up and away from incompatible materials.[5][8]
Q5: What substances and conditions should be avoided with Acid Violet 49?

Acid Violet 49 is stable under normal conditions but can react with certain substances.[7] You
should avoid:

e Strong Oxidizing or Reducing Agents: These can destroy the dye.[7]
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o Other Incompatible Materials: These may include isocyanates, halogenated organics,
peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[9][10]

o Heat: When heated to decomposition, it can emit toxic fumes containing nitrogen oxides,
sulfur oxides, and sodium oxide.[9]

Troubleshooting Guides
Issue: Poor Solubility

Q1: My Acid Violet 49 is not dissolving as expected. What can | do?

e Check the Solvent: Acid Violet 49 is soluble in water.[1][8] Its solubility is reported as 40 g/L
at 60-80°C.[6][7] If you experience difficulty, gentle warming and stirring can improve
dissolution.

» Verify Solvent Compatibility: It is slightly soluble in Dimethyl Sulfoxide (DMSO) and Methanol
but is considered insoluble in alcohols, ketones, hydrocarbons, and esters.[7][10] Ensure you
are using an appropriate solvent for your application.

e Assess Purity: The product should have a dye content of >97-98%.[1][3] If solubility issues
persist, consider the possibility of impurities or degradation. Check the expiration date on the
label, as it has a limited shelf life.[3]

Issue: Accidental Spills

Q2: How should | clean up a spill of Acid Violet 49 powder?

o Personal Safety: First, ensure you are wearing the appropriate PPE, including a respirator,
gloves, and eye protection. Evacuate non-essential personnel from the area.[9]

o Containment: For solid spills, avoid creating dust. Dampen the spilled material with water.[8]

o Collection: Carefully transfer the dampened material into a suitable, sealed container for
disposal.[8] Use absorbent paper dampened with water to clean up any remaining residue.

[8]
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o Decontamination: Wash the contaminated surface thoroughly with a soap and water solution.

[8]

o Disposal: Seal all contaminated materials (absorbent paper, clothing) in a vapor-tight plastic
bag for proper disposal according to local regulations.[6][8]

Issue: Safe Disposal

Q3: What is the correct procedure for disposing of Acid Violet 49 waste?

Due to its potential hazards, Acid Violet 49 and its containers must be disposed of safely and
in accordance with local, state, and federal regulations.[6] Recommended disposal methods, in
order of preference, are:

o Recycle or rework the material if feasible.[7]
« Incinerate at an authorized and properly equipped facility.[7]

» Treat at an approved waste treatment facility.[7] Do not let the product enter drains, as it is
toxic to aquatic organisms.[11][12]

Quantitative Data Summary

The table below summarizes key quantitative data for Acid Violet 49.
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Property Value Citation(s)
Chemical Class Triphenylmethane [1]
Molecular Formula C39H40oN3NaOeS:2 [3114]
Molecular Weight ~733.87 g/mol [3]

CAS Number 1694-09-3 [1][7]
Appearance Violet / Fine black powder [1][6][8]
Melting Point 245-250°C [6][10]

Solubility in Water

40 g/L (at 60-80°C)

[6]7]

pH (1% Solution)

7.0-8.0

[6]

Lambda max (Amax)

543 - 549 nm (in 0.02 M

Ammonium Acetate)

[5]

Hazard Classification

IARC Group 2B; Suspected of

causing cancer (H351)

[5]

Experimental Protocols

Protocol: Preparation of a Standard Solution for HPLC Analysis

This protocol is adapted from methodologies used for the detection of synthetic dyes.[13] It is

intended for creating a stock solution for quantitative analysis.

Materials:

Acid Violet 49 powder (analytical standard)

Acetonitrile (HPLC grade)

Ammonium Acetate (analytical grade)

Ultrapure water

Volumetric flasks (Class A)
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e Analytical balance

e Magnetic stirrer and stir bar

e pH meter

Methodology:

e Prepare the Mobile Phase Bulffer:

o Prepare a 0.02 M ammonium acetate aqueous solution.

o Adjust the pH of the solution to 4.6 using a suitable acid (e.qg., acetic acid).[13]

o Filter the buffer through a 0.45 um filter before use.

e Prepare the Acid Violet 49 Stock Solution (e.g., 1000 pg/mL):

o Accurately weigh 10 mg of Acid Violet 49 powder using an analytical balance.

o Quantitatively transfer the powder to a 10 mL volumetric flask.

o Add a small amount of ultrapure water or mobile phase to dissolve the powder. Gentle
sonication can be used to aid dissolution.

o Once fully dissolved, bring the flask to volume with the same solvent.

o Mix the solution thoroughly by inverting the flask several times.

e Prepare Working Standards:

o Perform serial dilutions of the stock solution using the mobile phase to create a series of
working standards at the desired concentrations (e.g., 1, 5, 10, 20, 50 pg/mL).

» Storage of Solutions:

o Store the stock and working solutions in amber glass vials at 4°C to protect them from light
and prevent degradation. Use within a week or as validated by stability studies.
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Caption: Safe Handling Workflow for Acid Violet 49 Powder.
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Caption: Experimental Workflow for Preparing a Standard Solution.
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Caption: Troubleshooting Logic for Solubility Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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